Cas no 39508-27-5 (4-fluoro-N,N,N-trimethyl-3-nitroanilinium iodide)

4-fluoro-N,N,N-trimethyl-3-nitroanilinium iodide structure
39508-27-5 structure
Product Name:4-fluoro-N,N,N-trimethyl-3-nitroanilinium iodide
CAS No:39508-27-5
MF:C9H12FIN2O2
MW:326.106657981873
CID:924647
PubChem ID:170215
Update Time:2025-04-19

4-fluoro-N,N,N-trimethyl-3-nitroanilinium iodide Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-N,N,N-trimethyl-3-nitroanilinium iodide
    • (4-fluoro-3-nitrophenyl)-trimethylazanium,iodide
    • 4-Fluor-3-nitro-phenyl-trimethylammoniumiodid
    • AC1L556F
    • AC1Q1TEZ
    • AR-1G2347
    • Benzenaminium, 4-fluoro-N,N,N-trimethyl-3-nitro-, iodide
    • CTK1C3358
    • EINECS 254-478-2
    • SureCN1110822
    • NSC-177770
    • 1-fluoro-2-nitro-4-trimethylammonio-benzene iodide
    • QVAYBTQAQYWEOZ-UHFFFAOYSA-M
    • AKOS024337600
    • Benzenaminium, 4-fluoro-N,N,N-trimethyl-3-nitro-, iodide (1:1)
    • 39508-27-5
    • NSC 177770
    • NS00059011
    • Benzenaminium,N,N-trimethyl-3-nitro-, iodide
    • SCHEMBL1110822
    • NSC177770
    • DTXSID40885772
    • Inchi: 1S/C9H12FN2O2.HI/c1-12(2,3)7-4-5-8(10)9(6-7)11(13)14;/h4-6H,1-3H3;1H/q+1;/p-1
    • InChI Key: QVAYBTQAQYWEOZ-UHFFFAOYSA-M
    • SMILES: [I-].FC1C=CC(=CC=1[N+](=O)[O-])[N+](C)(C)C

Computed Properties

  • Exact Mass: 313.8984
  • Monoisotopic Mass: 325.99275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
  • LogP: -0.54220
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